Cas no 1343065-02-0 (2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1343065-02-0
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5159209
• Update Time: 2025-10-29

2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• 2-(3-hydroxyazetidin-1-yl)-1-pyrrolidin-1-ylethanone
• Ethanone, 2-(3-hydroxy-1-azetidinyl)-1-(1-pyrrolidinyl)-
• 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C9H16N2O2/c12-8-5-10(6-8)7-9(13)11-3-1-2-4-11/h8,12H,1-7H2
• InChI Key： MSKMIMDLFLXYBJ-UHFFFAOYSA-N
• SMILES： OC1CN(CC(N2CCCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8

Additional information on 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

Exploring the Potential of 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1343065-02-0) in Modern Pharmaceutical Research

The compound 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1343065-02-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. As researchers continue to explore novel drug candidates, this molecule stands out for its azetidine and pyrrolidine moieties, which are known to contribute to enhanced bioavailability and target specificity in pharmaceutical compounds.

Recent trends in drug discovery have highlighted the importance of heterocyclic compounds like 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both hydroxyazetidine and pyrrolidinone functional groups in this molecule makes it an interesting scaffold for designing new pharmacological agents with improved metabolic stability and reduced toxicity profiles.

From a chemical perspective, 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one represents a valuable building block in organic synthesis. Its molecular structure combines the constrained geometry of azetidine rings with the flexibility of pyrrolidine derivatives, offering multiple sites for chemical modification. This characteristic has led to its exploration in the development of protein kinase inhibitors, a hot topic in current cancer research, as well as potential applications in neurodegenerative disease treatment.

The pharmaceutical industry has shown growing interest in 1343065-02-0 due to its potential as a precursor for bioactive molecules. Recent studies suggest that derivatives of this compound may exhibit promising activity against various biological targets, particularly in the realm of G protein-coupled receptors (GPCRs), which represent one of the most important classes of drug targets in modern medicine. Researchers are particularly excited about its possible applications in developing next-generation neuromodulators and cognitive enhancers.

In the context of drug design optimization, the hydroxyazetidine-pyrrolidinone combination present in 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one offers several advantages. The azetidine ring provides structural rigidity that can improve binding affinity to biological targets, while the pyrrolidinone moiety contributes to favorable pharmacokinetic properties. This balance makes the compound particularly valuable in addressing current challenges in CNS drug delivery and blood-brain barrier penetration.

The synthesis and characterization of 1343065-02-0 have been subjects of recent publications in prestigious chemistry journals. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to fully elucidate its three-dimensional structure and conformational properties. These studies provide crucial insights for medicinal chemists working on structure-activity relationship (SAR) analyses of related compounds.

From a commercial perspective, the demand for 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has been steadily increasing among pharmaceutical research organizations and contract research organizations (CROs). The compound's versatility as a chemical intermediate makes it valuable for both academic research and industrial drug discovery programs. Several specialty chemical suppliers now offer this compound with high purity grades suitable for various research applications.

Environmental and safety considerations for handling 1343065-02-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed when working with this material, including the use of appropriate personal protective equipment and proper ventilation in laboratory settings.

Future research directions for 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one may explore its potential in emerging therapeutic areas such as epigenetic modulation and protein degradation technologies. The compound's structural features make it a promising candidate for development of PROTACs (proteolysis targeting chimeras) and other innovative therapeutic modalities that are currently transforming drug discovery paradigms.

In conclusion, 2-(3-Hydroxyazetidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1343065-02-0) represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique combination of structural elements positions it as a valuable tool for medicinal chemists addressing some of the most challenging therapeutic areas in modern medicine. As research continues to uncover new applications for this compound, its role in advancing drug discovery is likely to expand further in the coming years.